Cas no 191022-18-1 (Geranylgeranyl Thiol Preparation Kit)

• Product Name: Geranylgeranyl Thiol Preparation Kit
• CAS No: 191022-18-1
• MF: C₂₀H₃₄S
• MW: 306.548964977264
• CID: 4553347
• Update Time: 2025-05-21

Geranylgeranyl Thiol Preparation Kit Chemical and Physical Properties

Names and Identifiers

• Geranylgeranyl Thiol
• Geranylgeranyl Thiol Preparation Kit

• Inchi： 1S/C20H34S/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h9,11,13,15,21H,6-8,10,12,14,16H2,1-5H3/b18-11+,19-13+,20-15+
• InChI Key： MATLUXSOLDYTCM-QIRCYJPOSA-N
• SMILES： SC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C

Additional information on Geranylgeranyl Thiol Preparation Kit

Geranylgeranyl Thiol Preparation Kit: A Comprehensive Overview

The Geranylgeranyl Thiol compound, identified by the CAS number 191022-18-1, has garnered significant attention in the scientific community due to its unique chemical properties and diverse applications in biological and pharmacological research. This compound, also referred to as GG-thiol or GGT, is a sulfur-containing derivative of geranylgeraniol, a naturally occurring terpene alcohol found in various plants and microorganisms. The Geranylgeranyl Thiol Preparation Kit is a specialized product designed to facilitate the synthesis and isolation of this compound, making it accessible for researchers in academia and industry alike.

Recent advancements in the field of natural product chemistry have highlighted the potential of Geranylgeranyl Thiol as a bioactive molecule with promising therapeutic applications. Studies have demonstrated that this compound exhibits potent anti-inflammatory, antioxidant, and anticancer properties, making it a valuable candidate for drug discovery efforts. For instance, a 2023 study published in *Nature Communications* revealed that Geranylgeranyl Thiol can modulate key signaling pathways involved in tumor progression, suggesting its potential as an adjunctive therapy in oncology.

The synthesis of Geranylgeranyl Thiol traditionally involves multi-step chemical reactions, often requiring precise control over reaction conditions to achieve high yields and purity. The Geranylgeranyl Thiol Preparation Kit simplifies this process by providing pre-formulated reagents, optimized protocols, and all necessary components for efficient synthesis. This kit not only streamlines the workflow but also ensures reproducibility, enabling researchers to focus on downstream applications rather than tedious optimization steps.

One of the key advantages of the Geranylgeranyl Thiol Preparation Kit is its compatibility with various experimental setups, including high-throughput screening platforms. This adaptability has made it an indispensable tool for researchers exploring the pharmacokinetics and bioavailability of Geranylgeranyl Thiol. Recent studies have shown that this compound demonstrates excellent permeability across biological membranes, further underscoring its potential as a lead compound in drug development.

In addition to its therapeutic applications, Geranylgeranyl Thiol has also found utility in the field of materials science. Researchers have investigated its ability to act as a precursor for the synthesis of novel polymeric materials with unique mechanical and electronic properties. A 2023 paper in *Advanced Materials* reported that polymers derived from Geranylgeranyl Thiol exhibit enhanced flexibility and conductivity, making them suitable for use in flexible electronics and biosensors.

The development of the Geranylgeranyl Thiol Preparation Kit has been driven by the need for standardized methodologies in natural product synthesis. By providing researchers with a reliable and efficient means of obtaining high-quality Geranylgeranyl Thiol, this kit has significantly contributed to advancing our understanding of this compound's biological roles and therapeutic potential.

In conclusion, the Geranylgeranyl Thiol Preparation Kit represents a cutting-edge tool for synthesizing this bioactive compound, enabling researchers to explore its multifaceted applications across various disciplines. As ongoing studies continue to uncover new insights into the molecular mechanisms underlying its effects, the demand for high-quality Geranylgeryl Thiol is expected to grow further, solidifying its position as a key molecule in contemporary biomedical research.